Cas no 2060025-03-6 (2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060025-03-6
• MF: C₁₀H₁₂F₂N₂O
• MW: 214.211889266968
• MDL: MFCD30487365
• CID: 5222098
• PubChem ID: 137702389
• Update Time: 2025-06-08

2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 2-(difluoromethyl)-6,7,8,9-tetrahydro-6-methyl-
• 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487365
• Inchi： 1S/C10H12F2N2O/c1-6-3-2-4-8-13-7(10(11)12)5-9(15)14(6)8/h5-6,10H,2-4H2,1H3
• InChI Key： MPBUZHUJIJFUGW-UHFFFAOYSA-N
• SMILES： C12CCCC(C)N1C(=O)C=C(C(F)F)N=2

Additional information on 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060025-03-6)

2-(Difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060025-03-6) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a pyrido[1,2-a]pyrimidin-4-one core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The compound's CAS number 2060025-03-6 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its molecular formula and structural features have been extensively characterized using advanced techniques like NMR spectroscopy and mass spectrometry. These studies confirm its stability and reactivity, which are essential for its potential use in high-value chemical synthesis.

In recent years, the demand for fluorinated compounds like 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in precision medicine and sustainable agriculture, where such molecules are leveraged for targeted therapies and eco-friendly pest control. Searches for "fluorinated heterocycles" and "pyrido[1,2-a]pyrimidin-4-one derivatives" have spiked in scientific literature, reflecting their relevance.

From a synthetic chemistry perspective, the compound's difluoromethyl moiety offers unique electronic properties, enabling selective C–F bond activation—a hot topic in catalysis research. Its application in ligand design for metal-organic frameworks (MOFs) is also being investigated, addressing queries like "how to optimize fluorinated building blocks for MOFs"—a frequently asked question in material science forums.

Safety and handling of CAS 2060025-03-6 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into industrial-scale processes. This data is crucial for professionals searching for "safe handling of fluorinated pyrimidines" or "scalable synthesis of heterocyclic ketones."

In conclusion, 2-(difluoromethyl)-6-methyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one represents a versatile scaffold with broad applicability. Its intersection with trending topics like green chemistry and drug repurposing ensures its continued prominence in scientific discourse. For those exploring "emerging fluorinated pharmaceuticals" or "advanced heterocyclic chemistry," this compound offers a compelling case study.